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Compound of Interest

Compound Name: 4-(Phenylazo)anilinium chloride

Cat. No.: B1280200 Get Quote

Essential Safety and Handling Guide for 4-
(Phenylazo)anilinium chloride
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

4-(Phenylazo)anilinium chloride, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is vital for ensuring laboratory safety and

regulatory compliance.

Hazard Identification and Safety Summary
4-(Phenylazo)anilinium chloride is a hazardous substance that poses significant health risks.

It is classified as toxic if swallowed, inhaled, or in contact with skin.[1][2] The compound is

suspected of causing genetic defects and cancer.[1] It is known to cause serious eye damage,

skin irritation, and may trigger an allergic skin reaction.[1][2] Furthermore, it can cause damage

to organs through prolonged or repeated exposure and is very toxic to aquatic life with long-

lasting effects.[1][3]
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Physical & Chemical Properties Data

CAS Number 3457-98-5[4]

Molecular Formula C12H12ClN3[4]

Molecular Weight 233.69 g/mol [4]

Appearance Solid

Melting Point 196 - 198 °C (385 - 388 °F)

Density 1.22 g/cm³ at 20 °C[1]

Flash Point 193 °C[1]

Stability Light-sensitive and hygroscopic.[5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 4-(Phenylazo)anilinium chloride to

prevent exposure.
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Operation
Required Personal Protective Equipment
(PPE)

Receiving & Storage
- Safety goggles- Nitrile or butyl rubber gloves[6]

[7]- Laboratory coat

Weighing & Solution Prep

- Tightly fitting safety goggles and a face shield-

Double-gloving with chemically resistant gloves

(e.g., nitrile or butyl rubber)[6]- Chemical-

resistant laboratory coat with tight cuffs[6]- Work

must be conducted within a certified chemical

fume hood.[6]

Experimental Handling

- Tightly fitting safety goggles- Chemically

resistant gloves[7]- Laboratory coat- Use of a

chemical fume hood or other appropriate

containment device is required.[6]

Spill Cleanup & Waste Disposal

- Tightly fitting safety goggles and a face shield-

Heavy-duty, chemically resistant gloves (e.g.,

butyl rubber) over inner nitrile gloves[6]-

Chemical-resistant disposable coveralls and

shoe covers[6]- For large spills, a full-face

respirator with an appropriate cartridge may be

necessary.[6]

Operational Plan: Step-by-Step Handling Protocol
This section details the procedural workflow for handling 4-(Phenylazo)anilinium chloride
from receipt to disposal.

Receiving and Inspection:

Upon receipt, confirm the package integrity.

Don initial PPE (lab coat, safety goggles, gloves) before opening the package inside a

chemical fume hood.[6]
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Inspect the primary container for any damage or leaks. If compromised, treat it as a spill

and follow emergency procedures.

Storage:

Store the compound in its original, tightly sealed container.[8]

Keep in a designated, dry, cool, and well-ventilated area that can be locked.[7]

The storage area must be protected from light.[5]

Store away from incompatible materials, such as strong oxidizing agents.[5]

Preparation (Weighing and Solution Making):

All weighing and solution preparation must occur in a certified chemical fume hood.[6]

Use dedicated, clean spatulas and weigh boats. Handle the solid carefully to avoid

generating dust.[6]

Cover the work surface with disposable, plastic-backed absorbent pads.[6]

When preparing solutions, add the solvent to the pre-weighed solid slowly to prevent

splashing.

Experimental Use:

Clearly demarcate the work area where the compound is being used.

Perform all manipulations within a chemical fume hood or a suitable containment device.

[6]

Keep the container sealed when not in use.

Decontamination:

After use, decontaminate all non-disposable equipment and surfaces that may have come

into contact with the chemical.
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Immediately change any contaminated clothing.[8]

Wash hands and face thoroughly after handling the substance.[8]

Chemical Handling Workflow Diagram
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Workflow for Handling 4-(Phenylazo)anilinium chloride

Preparation & Storage

Handling & Experimentation

Post-Experiment & Disposal

Contingency

Receive Chemical

Inspect Package in Fume Hood

Store in a Cool, Dry, Dark, Locked Area

Spill or Exposure Occurs

Weigh Solid in Fume Hood

Retrieve for Use

Prepare Solution in Fume Hood

Conduct Experiment in Fume Hood

Decontaminate Equipment & Surfaces

Dispose of Waste in Labeled Hazardous Waste Container

End of Operation

Follow Emergency Protocol

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-(Phenylazo)anilinium chloride.
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Emergency and Disposal Plans
Immediate and appropriate action is critical in the event of an exposure or spill.

Emergency Procedures for Exposure
Exposure Route Immediate First Aid Action

Skin Contact

Immediately take off all contaminated clothing.

[8] Rinse the affected skin area with copious

amounts of water for at least 15 minutes.[9]

Seek immediate medical attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to rinse under

the eyelids.[5][9] Remove contact lenses if

present and easy to do. Call an ophthalmologist

or seek immediate medical attention.[5]

Inhalation

Move the individual to fresh air.[8] If breathing

has stopped, provide artificial respiration. If

breathing is difficult, give oxygen.[5] Call a

physician immediately.

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water. Immediately call a poison control center

or a physician for treatment advice.[1][2]

Spill Management Protocol
Minor Spill (Contained in a fume hood):

Ensure appropriate PPE is worn, including double gloves and eye protection.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material and place it into a sealed, labeled hazardous waste

container.

Decontaminate the spill area.
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Major Spill (Outside of a fume hood):

Evacuate all personnel from the immediate area.[8][10]

Alert others and contact your institution's Environmental Health & Safety (EH&S) office or

emergency response team.

Prevent the spill from entering drains.[8]

Restrict access to the area until the cleanup is complete.

Waste Disposal Plan
4-(Phenylazo)anilinium chloride and any materials contaminated with it must be treated as

hazardous waste.

Segregation: Do not mix this waste with other chemical waste streams unless permitted by

institutional guidelines.[11]

Containers:

Collect all solid waste (e.g., contaminated gloves, absorbent pads, weigh boats) in a

dedicated, puncture-resistant, and clearly labeled hazardous waste container.[11]

Collect liquid waste in a compatible, leak-proof, and clearly labeled hazardous waste

container.[11]

Label containers with "Hazardous Waste" and the full chemical name: "Waste 4-
(Phenylazo)anilinium chloride".[11][12]

Storage of Waste:

Keep waste containers tightly sealed when not in use.[11]

Store waste in a designated, secure, and well-ventilated secondary containment area,

away from incompatible materials.[11]

Final Disposal:
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Arrange for pickup and disposal through your institution's licensed hazardous waste

management service.

Under no circumstances should this chemical be disposed of down the drain or in regular

trash.[8][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1280200?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

